Cas no 827587-99-5 (3-Pyridinecarboxamide, 6-amino-N-[2-(1H-imidazol-4-yl)ethyl]-)

• Product name: 3-Pyridinecarboxamide, 6-amino-N-[2-(1H-imidazol-4-yl)ethyl]-
• CAS No: 827587-99-5
• MF: C₁₁H₁₃N₅O
• MW: 231.25382
• CID: 683620
• PubChem ID: 58772626

3-Pyridinecarboxamide, 6-amino-N-[2-(1H-imidazol-4-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 6-amino-N-[2-(1H-imidazol-4-yl)ethyl]-
• 6-amino-N-[2-(1H-imidazol-5-yl)ethyl]pyridine-3-carboxamide
• SCHEMBL13403403
• 827587-99-5
• AKOS014571453
• DTXSID80729924
• N-(2-(1H-Imidazol-4-yl)ethyl)-6-aminonicotinamide

• Inchi： InChI=1S/C11H13N5O/c12-10-2-1-8(5-15-10)11(17)14-4-3-9-6-13-7-16-9/h1-2,5-7H,3-4H2,(H2,12,15)(H,13,16)(H,14,17)
• InChI Key： VFNHKPVVQUZYKS-UHFFFAOYSA-N
• SMILES： C1=CC(=NC=C1C(=O)NCCC2=CN=CN2)N

Computed Properties

• Exact Mass: 231.11201006g/mol
• Monoisotopic Mass: 231.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.7Ų